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3-[(4-Anilino-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)amino]benzoic acid 3-[(4-Anilino-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)amino]benzoic acid
Brand Name: Vulcanchem
CAS No.:
VCID: VC0972207
InChI: InChI=1S/C20H20N6O2/c27-17(28)14-7-6-10-16(13-14)22-19-23-18(21-15-8-2-1-3-9-15)24-20(25-19)26-11-4-5-12-26/h1-3,6-10,13H,4-5,11-12H2,(H,27,28)(H2,21,22,23,24,25)
SMILES: C1CCN(C1)C2=NC(=NC(=N2)NC3=CC=CC(=C3)C(=O)O)NC4=CC=CC=C4
Molecular Formula: C20H20N6O2
Molecular Weight: 376.4 g/mol

3-[(4-Anilino-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)amino]benzoic acid

CAS No.:

Cat. No.: VC0972207

Molecular Formula: C20H20N6O2

Molecular Weight: 376.4 g/mol

* For research use only. Not for human or veterinary use.

3-[(4-Anilino-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)amino]benzoic acid -

Specification

Molecular Formula C20H20N6O2
Molecular Weight 376.4 g/mol
IUPAC Name 3-[(4-anilino-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)amino]benzoic acid
Standard InChI InChI=1S/C20H20N6O2/c27-17(28)14-7-6-10-16(13-14)22-19-23-18(21-15-8-2-1-3-9-15)24-20(25-19)26-11-4-5-12-26/h1-3,6-10,13H,4-5,11-12H2,(H,27,28)(H2,21,22,23,24,25)
Standard InChI Key JMXVCIRSULFZLE-UHFFFAOYSA-N
SMILES C1CCN(C1)C2=NC(=NC(=N2)NC3=CC=CC(=C3)C(=O)O)NC4=CC=CC=C4
Canonical SMILES C1CCN(C1)C2=NC(=NC(=N2)NC3=CC=CC(=C3)C(=O)O)NC4=CC=CC=C4

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